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Compound of Interest

Compound Name: Tetratriacontane-d70

Cat. No.: B15127751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to determining the correct

concentration of Tetratriacontane-d70, a deuterated long-chain alkane. This document

outlines the principles of isotope dilution mass spectrometry, detailed protocols for sample

preparation and analysis by Gas Chromatography-Mass Spectrometry (GC-MS), and an

example of its application in environmental research.

Introduction
Tetratriacontane-d70 (C34D70) is the deuterated form of tetratriacontane, a long-chain

alkane. Due to its isotopic labeling, it serves as an excellent internal standard for the

quantitative analysis of hydrocarbons and other compounds using isotope dilution mass

spectrometry (IDMS).[1][2] IDMS is a highly accurate analytical technique that corrects for

sample loss during preparation and analysis by measuring the ratio of the analyte to a known

amount of an isotopically labeled standard.[1] This document provides a detailed protocol for

the precise quantification of Tetratriacontane-d70 itself, which is a critical step when preparing

standard solutions for calibration curves or when it is the target analyte in specific research

applications.

Physicochemical Properties of Tetratriacontane-d70
A clear understanding of the physical and chemical properties of Tetratriacontane-d70 is

fundamental for its accurate quantification.
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Property Value Reference

Molecular Formula CD3(CD2)32CD3 [3]

Molecular Weight 549.35 g/mol [4][5]

Appearance White Solid [3]

Purity
Typically ≥98% chemical purity,

99 atom % D
[3][5]

CAS Number 1219805-47-6 [3][5]

Experimental Protocols
I. Preparation of Standard Solutions
Accurate preparation of standard solutions is paramount for generating reliable calibration

curves.

Materials:

Tetratriacontane-d70 solid

High-purity solvent (e.g., n-heptane, hexane, or dichloromethane)

Analytical balance (4-5 decimal places)

Class A volumetric flasks with stoppers

Glass beakers

Glass stirring rod

Pasteur pipettes

Procedure:

Calculate the required mass: Determine the mass of Tetratriacontane-d70 needed to

prepare a stock solution of a specific concentration (e.g., 1 mg/mL).
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Weigh the standard: Accurately weigh the calculated amount of Tetratriacontane-d70 into a

clean glass beaker.

Dissolve the standard: Add a small amount of the chosen solvent to the beaker and use a

glass stirring rod to completely dissolve the solid. Gentle warming or sonication may be

required to facilitate the dissolution of this long-chain alkane.

Transfer to a volumetric flask: Quantitatively transfer the dissolved standard solution into a

volumetric flask of the desired volume using a clean funnel.

Rinse and dilute: Rinse the beaker and stirring rod multiple times with the solvent,

transferring all rinsings into the volumetric flask to ensure no loss of the standard.

Bring to volume: Carefully add the solvent to the volumetric flask until the bottom of the

meniscus aligns with the calibration mark.

Homogenize: Stopper the flask and invert it several times to ensure the solution is thoroughly

mixed.

Prepare working standards: Perform serial dilutions from the stock solution to prepare a

series of working standards with decreasing concentrations for building a calibration curve.

II. GC-MS Analysis for Quantification
Gas Chromatography-Mass Spectrometry is the method of choice for the analysis of long-chain

alkanes due to its high resolution and sensitivity.

Instrumentation and Parameters:
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Parameter Recommended Setting

Gas Chromatograph Agilent 7890 GC or equivalent

Mass Spectrometer Agilent 5977 MS or equivalent

Column
HP-5MS (or equivalent), 30 m x 0.25 mm ID,

0.25 µm film thickness

Injection Mode Pulsed splitless

Injector Temperature 250 - 300°C

Carrier Gas Helium, constant flow of 1.0 - 1.5 mL/min

Oven Temperature Program
Initial: 50°C, hold for 2 minRamp 1: 15°C/min to

320°CHold: 10 min at 320°C

MS Source Temperature 230°C

MS Quadrupole Temperature 150°C

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode Selected Ion Monitoring (SIM)

SIM Ions for Tetratriacontane-d70
To be determined from the mass spectrum

(characteristic fragment ions)

Note: The optimal oven temperature program may need to be adjusted based on the specific

instrument and column used to ensure good chromatographic separation.

Sample Analysis Workflow:
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Sample Preparation

GC-MS Analysis

Data Processing

Prepare Standard Curve Solutions

Spike with Internal Standard (if applicable)

Prepare Unknown Samples

Inject Sample into GC-MS

Separation on GC Column

Ionization and Fragmentation (EI)

Mass Analysis (SIM)

Peak Integration

Generate Calibration Curve

Quantify Tetratriacontane-d70 in Unknowns
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Aerobic Degradation of Long-Chain Alkanes

Tetratriacontane-d70
(Long-Chain Alkane)

1-Hydroxytetratriacontane-d70
(Primary Alcohol)

Alkane
Monooxygenase Tetratriacontanal-d70

(Aldehyde)

Alcohol
Dehydrogenase Tetratriacontanoic Acid-d70

(Fatty Acid)

Aldehyde
Dehydrogenase β-Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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